Benzene, 1-ethenyl-4-methyl-, polymer with 2-methyl-1-propene, brominated
Overview
Description
Benzene, 1-ethenyl-4-methyl-, polymer with 2-methyl-1-propene, brominated is a complex polymeric compound. It is synthesized by the polymerization of benzene, 1-ethenyl-4-methyl- with 2-methyl-1-propene, followed by bromination. This compound is known for its unique chemical properties and is used in various industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzene, 1-ethenyl-4-methyl-, polymer with 2-methyl-1-propene, brominated involves several steps:
Polymerization: The initial step involves the polymerization of benzene, 1-ethenyl-4-methyl- with 2-methyl-1-propene. This reaction is typically carried out in the presence of a catalyst such as a Ziegler-Natta catalyst or a free radical initiator.
Bromination: The resulting polymer is then subjected to bromination. This step involves the addition of bromine to the polymer, which can be achieved using bromine or bromine-containing compounds under controlled conditions.
Industrial Production Methods
In an industrial setting, the production of this compound is scaled up using continuous polymerization reactors. The bromination process is also optimized to ensure high yield and purity of the final product. The reaction conditions, such as temperature, pressure, and concentration of reactants, are carefully controlled to achieve the desired product specifications.
Chemical Reactions Analysis
Types of Reactions
Benzene, 1-ethenyl-4-methyl-, polymer with 2-methyl-1-propene, brominated undergoes various chemical reactions, including:
Substitution Reactions: The bromine atoms in the polymer can be substituted with other functional groups.
Oxidation and Reduction: The polymer can undergo oxidation and reduction reactions, depending on the reagents and conditions used.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alcohols. These reactions are typically carried out in the presence of a base.
Oxidation and Reduction: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used for oxidation reactions, while reducing agents like sodium borohydride or lithium aluminum hydride are used for reduction reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of functionalized polymers, while oxidation and reduction reactions can modify the polymer’s properties.
Scientific Research Applications
Benzene, 1-ethenyl-4-methyl-, polymer with 2-methyl-1-propene, brominated has several scientific research applications:
Chemistry: It is used as a precursor for the synthesis of other complex polymers and materials.
Biology: The compound’s unique properties make it useful in the development of biomaterials and drug delivery systems.
Medicine: It is explored for its potential use in medical devices and implants due to its biocompatibility.
Industry: The polymer is used in the production of flame retardants, coatings, and adhesives.
Mechanism of Action
The mechanism of action of Benzene, 1-ethenyl-4-methyl-, polymer with 2-methyl-1-propene, brominated involves its interaction with various molecular targets. The bromine atoms in the polymer can participate in halogen bonding, which influences the polymer’s properties and interactions with other molecules. The specific pathways involved depend on the application and the environment in which the polymer is used.
Comparison with Similar Compounds
Similar Compounds
Polystyrene: A polymer of styrene, similar in structure but lacks bromination.
Polypropylene: A polymer of propylene, which is less complex and does not contain aromatic rings.
Brominated Flame Retardants: Compounds like tetrabromobisphenol A, which are used for similar applications but have different structures.
Uniqueness
Benzene, 1-ethenyl-4-methyl-, polymer with 2-methyl-1-propene, brominated is unique due to its combination of aromatic and aliphatic components, along with bromination. This gives it distinct chemical and physical properties, making it suitable for specialized applications such as flame retardancy and advanced material synthesis.
Properties
CAS No. |
134737-24-9 |
|---|---|
Molecular Formula |
C8H12N2 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
